![molecular formula C22H35N3O3S B5541363 1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide](/img/structure/B5541363.png)
1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide
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Description
1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. MS-275 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Synthesis Techniques and Structural Analysis
Solid Phase Synthesis and Crystal Structure : A study on the solid-phase synthesis technique described the creation of a compound with a structural framework that shares similarities with the given chemical, highlighting the synthesis process and crystal structure determination via X-ray diffraction. This technique could be applicable for synthesizing and analyzing the structure of 1-[(4-methylbenzyl)sulfonyl]-N-[3-(1-pyrrolidinyl)butyl]-4-piperidinecarboxamide (Luo & Huang, 2004).
Synthesis of Piperidines and Pyrrolidines : Research on cyclization of acetylenic sulfones with beta and gamma-chloroamines provides insights into the synthesis of piperidines and pyrrolidines, which are structural components of the target compound. This method might offer a new synthetic route to explore its potential applications (Back & Nakajima, 2000).
Polyamide Synthesis : The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties provides a precedent for incorporating sulfone groups into complex molecules. Such methodologies could be relevant for developing materials with specific properties based on the structural motifs present in this compound (Liu et al., 2013).
Hydrogen Bonding in Proton-Transfer Compounds : A study on hydrogen bonding in proton-transfer compounds of 5-sulfosalicylic acid with aliphatic nitrogen Lewis bases, including pyrrolidine, offers insights into the intermolecular interactions that could influence the chemical behavior and potential applications of the target compound (Smith, Wermuth, & Sagatys, 2011).
Properties
IUPAC Name |
1-[(4-methylphenyl)methylsulfonyl]-N-(3-pyrrolidin-1-ylbutyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N3O3S/c1-18-5-7-20(8-6-18)17-29(27,28)25-15-10-21(11-16-25)22(26)23-12-9-19(2)24-13-3-4-14-24/h5-8,19,21H,3-4,9-17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLFHQDSMKCNKFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCCC(C)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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